Cas no 2411262-41-2 (2-Chloro-N-(5-cyano-2,3-dihydro-1H-inden-1-yl)propanamide)

• Product Name: 2-Chloro-N-(5-cyano-2,3-dihydro-1H-inden-1-yl)propanamide
• CAS No: 2411262-41-2
• MF: C₁₃H₁₃ClN₂O
• MW: 248.708122014999
• CID: 5357577
• Update Time: 2025-07-31

2-Chloro-N-(5-cyano-2,3-dihydro-1H-inden-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(5-cyano-2,3-dihydro-1H-inden-1-yl)propanamide
• Z3774910222

• Inchi： 1S/C13H13ClN2O/c1-8(14)13(17)16-12-5-3-10-6-9(7-15)2-4-11(10)12/h2,4,6,8,12H,3,5H2,1H3,(H,16,17)
• InChI Key： BRYFPDPOJWYMPP-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C2C=CC(C#N)=CC=2CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 2.2
• Topological Polar Surface Area: 52.9

Additional information on 2-Chloro-N-(5-cyano-2,3-dihydro-1H-inden-1-yl)propanamide

Comprehensive Overview of 2-Chloro-N-(5-cyano-2,3-dihydro-1H-inden-1-yl)propanamide (CAS No. 2411262-41-2)

2-Chloro-N-(5-cyano-2,3-dihydro-1H-inden-1-yl)propanamide, identified by its CAS No. 2411262-41-2, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a cyano-substituted indene core with a chloropropanamide side chain, making it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential as a bioactive scaffold, with studies exploring its interactions with enzymes and receptors in metabolic pathways.

The compound's molecular formula and structural specificity have positioned it as a candidate for drug discovery programs targeting inflammation and neurodegenerative diseases. Recent publications highlight its relevance in small-molecule inhibitor design, where the 5-cyano-1H-indenyl moiety contributes to binding affinity. Analytical techniques like HPLC and LC-MS are commonly employed to characterize its purity, given the importance of chiral centers in its pharmacological profile.

From an industrial perspective, 2-Chloro-N-(5-cyano-2,3-dihydro-1H-inden-1-yl)propanamide is synthesized through multi-step organic reactions, often involving Pd-catalyzed cross-coupling or nucleophilic substitution. Its thermal stability and solubility profile (notably in DMSO and dichloromethane) make it suitable for high-throughput screening. Environmental scientists have also examined its biodegradation pathways, aligning with the growing demand for green chemistry solutions in synthetic workflows.

Emerging trends in AI-assisted drug discovery have amplified interest in this compound, as machine learning models predict its derivatives could modulate GPCR targets. Patent databases reveal applications in crop protection formulations, where its cyano group enhances pesticidal activity. However, handling requires standard laboratory precautions due to its hygroscopic nature.

For researchers sourcing CAS 2411262-41-2, key considerations include storage conditions (-20°C under argon) and certificate of analysis verification. The compound's chromatographic separation parameters are frequently discussed in analytical forums, particularly regarding reverse-phase columns. As the pharmaceutical industry shifts toward fragment-based drug design, this molecule's molecular weight (263.72 g/mol) and hydrogen bond acceptors make it a promising building block.

Ongoing studies investigate its potential in photodynamic therapy, leveraging the indenyl chromophore for light-activated applications. Quality control protocols emphasize NMR spectral data validation (characteristic peaks at 7.8 ppm for aromatic protons) and residual solvent analysis. With the rise of continuous flow chemistry, optimized routes for its production are being developed to improve atom economy.